1-[2-(4-Bromo-1H-pyrazol-1-YL)pyridin-4-YL]ethan-1-one

• Molecular Formula: C10H8BrN3O
• Molecular Weight: 266.09 g/mol
• IUPAC Name: 1-[2-(4-bromopyrazol-1-yl)pyridin-4-yl]ethanone
• InChI: InChI=1S/C10H8BrN3O/c1-7(15)8-2-3-12-10(4-8)14-6-9(11)5-13-14/h2-6H,1H3
• InChI Key: AOKKBNKPURATHP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=NC=C1)N2C=C(C=N2)Br

Description

The compound 1-[2-(4-bromo-1H-pyrazol-1-yl)pyridin-4-yl]ethan-1-one features a pyridine ring substituted at the 4-position with a 4-bromopyrazole moiety and an acetyl group at the 2-position. Its molecular formula is C${10}$H${8}$BrN$_{3}$O, with a molecular weight of 266.10 g/mol. This compound is structurally analogous to intermediates used in medicinal chemistry and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(4-Bromo-1H-pyrazol-1-YL)pyridin-4-YL]ethan-1-one typically involves the reaction of 4-bromo-1H-pyrazole with a pyridine derivative. One common method involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form the desired product. The reaction conditions often include the use of a base, such as potassium carbonate, and a solvent, such as dimethylformamide, under an inert atmosphere .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis platforms to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

1-[2-(4-Bromo-1H-pyrazol-1-YL)pyridin-4-YL]ethan-1-one can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom on the pyrazole ring can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly at the ethanone moiety.

Coupling Reactions: The compound can participate in cross-coupling reactions to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydride and alkyl halides.

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyrazole derivatives, while oxidation and reduction can modify the ethanone moiety .

Scientific Research Applications

Scientific Research Applications

• Medicinal Chemistry: It serves as a building block in synthesizing pharmaceutical compounds, particularly those targeting specific enzymes or receptors.
• Biological Studies: The compound is used in studies involving enzyme inhibition and receptor binding due to its structural features.
• Materials Science: It is explored for potential use in developing novel materials with specific electronic or optical properties.

Chemical Reactions

1-[2-(4-Bromo-1H-pyrazol-1-YL)pyridin-4-YL]ethan-1-one can undergo several chemical reactions:

• Substitution Reactions: The bromine atom on the pyrazole ring can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents for this include sodium hydride and alkyl halides. Nucleophilic substitution can yield various substituted pyrazole derivatives.
• Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly at the ethanone moiety. Reagents such as potassium permanganate or chromium trioxide can be used for oxidation, while reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed for reduction. Oxidation and reduction can modify the ethanone moiety.
• Coupling Reactions: The compound can participate in cross-coupling reactions to form more complex molecules.

Mechanism of Action

The mechanism of action of 1-[2-(4-Bromo-1H-pyrazol-1-YL)pyridin-4-YL]ethan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the pyrazole ring play crucial roles in binding to these targets, leading to inhibition or activation of specific pathways. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Structural Analogues with Pyridine/Pyrazole Moieties

1-[4-(4-Bromo-1H-pyrazol-1-yl)-1,3-thiazol-2-yl]ethan-1-one (CAS: 1934450-75-5)

• Molecular Formula : C$8$H$6$BrN$_3$OS
• Molecular Weight : 272.12 g/mol
• Key Differences: Replaces the pyridine ring with a thiazole ring.

1-(4-(4-Bromo-1H-pyrazol-1-yl)phenyl)ethan-1-one (CAS: CIAH98B92C41)

• Molecular Formula : C${11}$H$9$BrN$_2$O
• Molecular Weight : 265.11 g/mol
• Key Differences : Substitutes pyridine with a phenyl ring. The absence of pyridine’s nitrogen atom reduces Lewis basicity, impacting coordination chemistry .

1-(2-Bromopyridin-4-yl)ethan-1-one (CAS: 864674-02-2)

• Molecular Formula: C$7$H$6$BrNO
• Molecular Weight : 200.04 g/mol
• Key Differences : Bromine is directly attached to the pyridine ring instead of the pyrazole. This positional difference directs reactivity toward ortho/para substitution on pyridine rather than pyrazole functionalization .

Functional Analogues with Ethanone Cores

1-(2-(4-Nitrophenyl)pyridin-4-yl)ethan-1-one (Compound 8c)

• Synthesis : Prepared via visible light-mediated C–H arylation (57% yield).
• Key Differences : A nitro group on the phenyl ring increases electron-withdrawing effects, enhancing stability but reducing nucleophilicity compared to the bromopyrazole analogue .

1-[3-Amino-5-(pyridin-4-yl)-1H-indazol-1-yl]-2-(4-fluorophenyl)ethan-1-one (Compound 4)

• Application : Investigated as a kinase inhibitor (38% yield).
• Key Differences : Incorporates an indazole ring, which introduces hydrogen-bonding sites for biological target interactions, unlike the pyrazole-pyridine scaffold .

Physicochemical and Reactivity Comparisons

Property	Target Compound	1-(4-Bromo-thiazolyl)ethanone	1-(4-Bromo-phenyl)ethanone
Molecular Weight	266.10 g/mol	272.12 g/mol	265.11 g/mol
Aromatic System	Pyridine + Pyrazole	Thiazole + Pyrazole	Phenyl + Pyrazole
Electron Effects	Moderate π-accepting (pyridine)	Strong π-accepting (thiazole)	Weak π-donating (phenyl)
Reactivity	Suzuki coupling (Br site)	Nucleophilic substitution (S atom)	Electrophilic substitution (Br)

• Thermal Stability : Brominated pyridine derivatives (e.g., CAS 864674-02-2) typically exhibit higher melting points (>100°C) due to planar rigidity, whereas phenyl analogues may show lower thermal stability .
• Solubility : Pyridine-containing compounds generally have better solubility in polar solvents (e.g., DMSO) compared to phenyl or thiazole derivatives .

Biological Activity

1-[2-(4-Bromo-1H-pyrazol-1-YL)pyridin-4-YL]ethan-1-one is a heterocyclic compound notable for its diverse biological activities. This compound, characterized by its unique structural features, has garnered attention in medicinal chemistry for its potential therapeutic applications.

• Molecular Formula: C10H8BrN3O
• Molecular Weight: 266.09 g/mol
• IUPAC Name: 1-[2-(4-bromopyrazol-1-yl)pyridin-4-yl]ethanone
• CAS Number: 77556-27-5

The biological activity of 1-[2-(4-Bromo-1H-pyrazol-1-YL)pyridin-4-YL]ethan-1-one is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors. The presence of the bromine atom and the pyrazole ring enhances its binding affinity, leading to modulation of various biochemical pathways.

Antimicrobial Activity

Numerous studies have reported the antimicrobial properties of pyrazole derivatives, including 1-[2-(4-Bromo-1H-pyrazol-1-YL)pyridin-4-YL]ethan-1-one. The compound exhibits significant activity against both Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity of 1-[2-(4-Bromo-1H-pyrazol-1-YL)pyridin-4-YL]ethan-1-one

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.005 mg/mL
Escherichia coli	0.01 mg/mL
Pseudomonas aeruginosa	0.02 mg/mL

These findings indicate that the compound is particularly effective against S. aureus and E. coli, with rapid bactericidal effects observed within hours of exposure .

Anti-inflammatory Activity

Research has demonstrated that compounds containing pyrazole structures can exhibit anti-inflammatory properties. In vitro studies have shown that derivatives similar to 1-[2-(4-Bromo-1H-pyrazol-1-YL)pyridin-4-YL]ethan-1-one can inhibit pro-inflammatory cytokines such as TNF-α and IL-6.

Table 2: Anti-inflammatory Effects

Compound	TNF-α Inhibition (%)	IL-6 Inhibition (%)
Standard (Dexamethasone)	76%	86%
1-[2-(4-Bromo-Pyrazol)]	Up to 85%	Up to 93%

This suggests a promising therapeutic potential for inflammatory diseases .

Study on Pyrazole Derivatives

A study by Selvam et al. synthesized various pyrazole derivatives and tested their antibacterial activity against common pathogens. One derivative showed significant inhibition against E. coli and S. aureus, highlighting the importance of substituents in enhancing biological activity .

Pharmacological Evaluations

In another investigation, compounds similar to 1-[2-(4-Bromo-1H-pyrazol-1-YL)pyridin-4-YL]ethan-1-one were evaluated for their ability to inhibit specific enzymes linked to cancer progression. Results indicated a dose-dependent inhibition, suggesting potential applications in cancer therapeutics .